Cas no 1000577-97-8 (4-Chloro-2-cyano-3-fluorophenylisothiocyanate)

• Product Name: 4-Chloro-2-cyano-3-fluorophenylisothiocyanate
• CAS No: 1000577-97-8
• MF: C₈H₂ClFN₂S
• MW: 212.631282329559
• CID: 3157535
• PubChem ID: 26598360
• Update Time: 2025-04-21

4-Chloro-2-cyano-3-fluorophenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyano-3-fluorophenylisothiocyanate
• 3-chloro-2-fluoro-6-isothiocyanatobenzonitrile
• DTXSID801249443
• 1000577-97-8

• MDL： MFCD09800809
• Inchi： 1S/C8H2ClFN2S/c9-6-1-2-7(12-4-13)5(3-11)8(6)10/h1-2H
• InChI Key： CRXLMUVHVPPSRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C#N)C=1F)N=C=S

Computed Properties

• Exact Mass: 211.9611251Da
• Monoisotopic Mass: 211.9611251Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 68.2Ų